Cas no 1049744-24-2 (3-(3-Aminophenyl)benzonitrile Hydrochloride)

• Product Name: 3-(3-Aminophenyl)benzonitrile Hydrochloride
• CAS No: 1049744-24-2
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• CID: 3043029
• PubChem ID: 2756352
• Update Time: 2025-06-09

3-(3-Aminophenyl)benzonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminophenyl)benzonitrile, HCl
• 3-(3-Aminophenyl)benzonitrile Hydrochloride
• MFCD06656006
• 3'-Amino-[1,1'-biphenyl]-3-carbonitrilehydrochloride
• 3-(3-aminophenyl)benzonitrile;hydrochloride
• 3'-Amino-[1,1'-biphenyl]-3-carbonitrile hydrochloride
• 3'-amino-biphenyl-3-carbonitrile hydrochloride
• 3'-amino-biphenyl-3-carbonitrile, hydrochloride
• 3'-Aminobiphenyl-3-carbonitrile hydrochloride
• 3-(3-Aminophenyl)benzonitrile HCl
• 1049744-24-2
• SB76918
• ZRB74424
• BS-26323

• MDL： MFCD06656006
• Inchi： 1S/C13H10N2.ClH/c14-9-10-3-1-4-11(7-10)12-5-2-6-13(15)8-12;/h1-8H,15H2;1H
• InChI Key： NYOUTQMBXQFWJN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C2C=CC=C(N)C=2)=C1)#N.Cl

Computed Properties

• Exact Mass: 230.0610761g/mol
• Monoisotopic Mass: 230.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(3-Aminophenyl)benzonitrile Hydrochloride

Recent Advances in the Study of 3-(3-Aminophenyl)benzonitrile Hydrochloride (CAS: 1049744-24-2)

3-(3-Aminophenyl)benzonitrile Hydrochloride (CAS: 1049744-24-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its aminophenyl and benzonitrile functional groups, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in contemporary chemical and biomedical research.

The primary focus of recent research on 3-(3-Aminophenyl)benzonitrile Hydrochloride has been its utility as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have leveraged the structural features of 3-(3-Aminophenyl)benzonitrile Hydrochloride to design novel kinase inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds targeting the JAK-STAT pathway, showing promising results in preclinical models of autoimmune diseases.

In addition to its role in kinase inhibitor development, 3-(3-Aminophenyl)benzonitrile Hydrochloride has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound and their evaluation against a panel of bacterial and fungal pathogens. The findings revealed that certain derivatives exhibited significant activity against drug-resistant strains, suggesting potential applications in addressing the global challenge of antimicrobial resistance. The study also highlighted the compound's favorable pharmacokinetic properties, such as good solubility and stability, which are critical for further drug development.

Another area of interest is the use of 3-(3-Aminophenyl)benzonitrile Hydrochloride in the development of fluorescent probes for biological imaging. The compound's aromatic structure and amine functionality make it a suitable candidate for conjugation with fluorophores, enabling the visualization of cellular processes in real-time. A 2022 publication in Analytical Chemistry detailed the synthesis of a fluorescent probe based on this compound, which was successfully used to monitor kinase activity in live cells. This advancement opens new avenues for studying kinase dynamics and their role in disease progression.

Despite these promising developments, challenges remain in the optimization of 3-(3-Aminophenyl)benzonitrile Hydrochloride-based compounds for clinical use. Issues such as off-target effects, metabolic stability, and bioavailability need to be addressed through further structural modifications and preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into viable therapeutic options. Recent partnerships, as reported in Nature Reviews Drug Discovery, have focused on leveraging high-throughput screening and computational modeling to accelerate the discovery of optimized derivatives.

In conclusion, 3-(3-Aminophenyl)benzonitrile Hydrochloride (CAS: 1049744-24-2) represents a valuable scaffold in medicinal chemistry, with diverse applications ranging from kinase inhibition to antimicrobial therapy and biological imaging. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should prioritize the optimization of its derivatives for clinical translation, ensuring their safety and efficacy in human trials.